1R-Heptyl-2S-octyl-cyclopentane
1R-Heptyl-2S-octyl-cyclopentane
8-Isoprostane, also known as (8beta)-prostane or 8-epi-PGF2alpha, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). 8-Isoprostane is considered to be a practically insoluble (in water) and relatively neutral molecule. 8-Isoprostane has been found in human skin and adipose tissue tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, 8-isoprostane is primarily located in the membrane (predicted from logP). In humans, 8-isoprostane is involved in the suprofen action pathway, the lumiracoxib action pathway, the acetaminophen action pathway, and the phenylbutazone action pathway. 8-Isoprostane is also involved in a couple of metabolic disorders, which include leukotriene C4 synthesis deficiency and the tiaprofenic Acid action pathway.
8beta-prostane is a 1-heptyl-2-octylcyclopentane.
8beta-prostane is a 1-heptyl-2-octylcyclopentane.
Brand Name:
Vulcanchem
CAS No.:
155976-51-5
VCID:
VC0130007
InChI:
InChI=1S/C20H40/c1-3-5-7-9-11-13-16-20-18-14-17-19(20)15-12-10-8-6-4-2/h19-20H,3-18H2,1-2H3/t19-,20+/m1/s1
SMILES:
CCCCCCCCC1CCCC1CCCCCCC
Molecular Formula:
C20H40
Molecular Weight:
280.5 g/mol
1R-Heptyl-2S-octyl-cyclopentane
CAS No.: 155976-51-5
Main Products
VCID: VC0130007
Molecular Formula: C20H40
Molecular Weight: 280.5 g/mol
CAS No. | 155976-51-5 |
---|---|
Product Name | 1R-Heptyl-2S-octyl-cyclopentane |
Molecular Formula | C20H40 |
Molecular Weight | 280.5 g/mol |
IUPAC Name | (1R,2S)-1-heptyl-2-octylcyclopentane |
Standard InChI | InChI=1S/C20H40/c1-3-5-7-9-11-13-16-20-18-14-17-19(20)15-12-10-8-6-4-2/h19-20H,3-18H2,1-2H3/t19-,20+/m1/s1 |
Standard InChIKey | UKVVPDHLUHAJNZ-UXHICEINSA-N |
Isomeric SMILES | CCCCCCCC[C@H]1CCC[C@H]1CCCCCCC |
SMILES | CCCCCCCCC1CCCC1CCCCCCC |
Canonical SMILES | CCCCCCCCC1CCCC1CCCCCCC |
Physical Description | Solid |
Description | 8-Isoprostane, also known as (8beta)-prostane or 8-epi-PGF2alpha, belongs to the class of organic compounds known as cycloalkanes. These are saturated monocyclic hydrocarbons (with or without side chains). 8-Isoprostane is considered to be a practically insoluble (in water) and relatively neutral molecule. 8-Isoprostane has been found in human skin and adipose tissue tissues, and has also been detected in multiple biofluids, such as urine, blood, and cerebrospinal fluid. Within the cell, 8-isoprostane is primarily located in the membrane (predicted from logP). In humans, 8-isoprostane is involved in the suprofen action pathway, the lumiracoxib action pathway, the acetaminophen action pathway, and the phenylbutazone action pathway. 8-Isoprostane is also involved in a couple of metabolic disorders, which include leukotriene C4 synthesis deficiency and the tiaprofenic Acid action pathway. 8beta-prostane is a 1-heptyl-2-octylcyclopentane. |
Synonyms | 15-F(2t)-IsoP 15-F(2t)-isoprostane 15-F2t-IsoP 15-F2t-isoprostane 8-epi-PGF2 alpha 8-epi-PGF2alpha 8-epi-prostaglandin F2alpha 8-epiprostaglandin F2alpha 8-F(2t)-isoprostane 8-iso-PGF(2alpha) 8-iso-PGF2alpha 8-isoprostaglandin F2alpha 8-isoprostane isoprostaglandin F2alpha type-III |
PubChem Compound | 107873 |
Last Modified | Nov 11 2021 |
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